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Compound of Interest

Compound Name: AZ-PFKFB3-67 quarterhydrate

Cat. No.: B15577158 Get Quote

AZ-PFKFB3-67 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with guidance on ensuring the complete dissolution of AZ-PFKFB3-67 for reliable

experimental outcomes.

Frequently Asked Questions (FAQs) and
Troubleshooting
Q1: What is the recommended solvent for dissolving AZ-PFKFB3-67?

A1: The recommended solvents for creating a stock solution of AZ-PFKFB3-67 are DMSO and

ethanol.[1][2] Some sources also indicate solubility in acetonitrile.[3] For most cell culture

experiments, a stock solution in DMSO is standard.

Q2: I'm observing precipitation when I dilute my AZ-PFKFB3-67 stock solution in my aqueous

experimental buffer or cell culture medium. What should I do?

A2: This is a common issue when diluting a compound from a high-concentration organic stock

solution into an aqueous medium. Here are several troubleshooting steps:

Final DMSO Concentration: Ensure the final concentration of DMSO in your cell culture

medium is low, typically below 0.5%, to avoid solvent toxicity.
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Intermediate Dilution: Perform a serial dilution. First, dilute your concentrated stock solution

in a solvent like ethanol or a small volume of your final aqueous buffer before adding it to the

bulk of your experimental medium.

Vortexing: Vortex the solution thoroughly during and after the addition of the compound to

ensure it is well-dispersed.

Warming: Gently warm the solution to 37°C, as this can sometimes help with solubility.

Sonication: If precipitation persists, brief sonication of the solution can aid in dissolving the

compound.[4]

Q3: There are conflicting reports on the solubility of AZ-PFKFB3-67 in DMSO. Can you clarify?

A3: Different suppliers may report varying solubility data, which could be due to differences in

the crystalline form of the compound or the specific experimental conditions used to determine

solubility. While some sources state solubility up to 100 mM in DMSO, others suggest it is

sparingly soluble at 1-10 mg/mL.[1][3][5] It is always recommended to start with a lower

concentration and visually inspect for complete dissolution before preparing a higher

concentration stock. If you encounter issues, warming and vortexing can assist in dissolution.

Q4: How should I store my AZ-PFKFB3-67 solid compound and stock solutions?

A4: The solid compound should be stored at -20°C for long-term stability.[1][2] Once dissolved,

stock solutions can be stored at -80°C for up to 6 months or at -20°C for up to 1 month.[4] To

avoid repeated freeze-thaw cycles, it is recommended to aliquot the stock solution into smaller,

single-use volumes.[4]

Quantitative Solubility Data
Solvent Maximum Concentration

DMSO
Up to 100 mM[1][5] (Note: Some sources report

1-10 mg/mL[3])

Ethanol Up to 100 mM[1][5]

Acetonitrile ≥ 10 mg/mL[3]
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Experimental Protocol: Preparation of AZ-PFKFB3-
67 Stock Solution
This protocol outlines the steps for preparing a 10 mM stock solution of AZ-PFKFB3-67

(Molecular Weight: 455.51 g/mol ) in DMSO.

Materials:

AZ-PFKFB3-67 powder

Anhydrous DMSO

Sterile microcentrifuge tubes

Calibrated micropipettes

Procedure:

Weighing the Compound: Accurately weigh out 1 mg of AZ-PFKFB3-67 powder and place it

in a sterile microcentrifuge tube.

Calculating Solvent Volume: To prepare a 10 mM stock solution from 1 mg of the compound,

you will need to add 219.5 µL of DMSO.

Dissolution:

Add the calculated volume of DMSO to the microcentrifuge tube containing the AZ-

PFKFB3-67 powder.

Vortex the tube for 1-2 minutes to facilitate dissolution.

Visually inspect the solution to ensure there are no visible particles. If particles remain, you

can gently warm the solution to 37°C for a few minutes and vortex again.

Storage:

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.
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Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term

storage (up to 6 months).[4]

Visualizing Experimental Workflow and Signaling
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Experimental Workflow for AZ-PFKFB3-67
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Caption: Workflow for preparing and using AZ-PFKFB3-67.
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PFKFB3 Signaling Pathway and Inhibition by AZ-PFKFB3-67
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Caption: PFKFB3 is activated by various pathways and promotes glycolysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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